Benzene, 1-[(butylsulfinyl)methyl]-4-(chloromethyl)-2,5-dimethyl-

• CAS No.: 177752-92-0
• Molecular Formula: C14H21ClOS
• Molecular Weight: 272.8 g/mol
• IUPAC Name: 1-(butylsulfinylmethyl)-4-(chloromethyl)-2,5-dimethylbenzene
• InChI: InChI=1S/C14H21ClOS/c1-4-5-6-17(16)10-14-8-11(2)13(9-15)7-12(14)3/h7-8H,4-6,9-10H2,1-3H3
• InChI Key: LAPNLEUECBMIQI-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)CC1=C(C=C(C(=C1)C)CCl)C

Description

Benzene, 1-[(butylsulfinyl)methyl]-4-(chloromethyl)-2,5-dimethyl- is an organic compound with a complex structure that includes a benzene ring substituted with butylsulfinyl, chloromethyl, and dimethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzene, 1-[(butylsulfinyl)methyl]-4-(chloromethyl)-2,5-dimethyl- typically involves multiple steps, starting with the preparation of the benzene ring and subsequent substitution reactions. Common synthetic routes include electrophilic aromatic substitution and nucleophilic substitution reactions. The reaction conditions often involve the use of catalysts, specific temperatures, and solvents to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure high yield and purity. The use of advanced purification techniques, such as distillation and chromatography, is essential to isolate the compound from reaction mixtures.

Chemical Reactions Analysis

Types of Reactions

Benzene, 1-[(butylsulfinyl)methyl]-4-(chloromethyl)-2,5-dimethyl- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the sulfinyl group to a sulfide.

Substitution: Both electrophilic and nucleophilic substitution reactions are possible, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium hydroxide. Reaction conditions vary depending on the desired transformation, often requiring specific temperatures, pressures, and solvents.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, and various substituted benzene derivatives, depending on the specific reagents and conditions used.

Scientific Research Applications

Benzene, 1-[(butylsulfinyl)methyl]-4-(chloromethyl)-2,5-dimethyl- has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis to create complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Benzene, 1-[(butylsulfinyl)methyl]-4-(chloromethyl)-2,5-dimethyl- involves its interaction with molecular targets through various pathways. The compound’s effects are mediated by its ability to undergo chemical transformations, such as oxidation and reduction, which can alter its reactivity and interactions with other molecules.

Comparison with Similar Compounds

Similar Compounds

• Benzene, 1-butyl-4-methyl-
• Benzene, 1-chloro-4-methyl-
• Benzene, 1-methyl-4-butyl-

Uniqueness

Benzene, 1-[(butylsulfinyl)methyl]-4-(chloromethyl)-2,5-dimethyl- is unique due to the presence of the butylsulfinyl and chloromethyl groups, which impart distinct chemical properties and reactivity compared to other similar compounds